Cas no 97-41-6 (Ethyl chrysanthemate)

Ethyl chrysanthemate is a synthetic ester derived from chrysanthemic acid, commonly used as an intermediate in the production of pyrethroid insecticides. Its chemical structure contributes to its stability and efficacy in formulations targeting a broad spectrum of pests. The compound exhibits low mammalian toxicity and favorable environmental degradation properties, making it a preferred choice for agricultural and household insect control applications. Ethyl chrysanthemate is valued for its compatibility with other active ingredients, enhancing synergistic effects in pest management solutions. Its high purity and consistent performance ensure reliable results in industrial-scale manufacturing processes.

Ethyl chrysanthemate structure

Product Name:Ethyl chrysanthemate

CAS No:97-41-6

MF:C₁₂H₂₀O₂

MW:196.286004066467

MDL:MFCD00001304

CID:34901

PubChem ID:7334

Update Time:2025-06-07

Ethyl chrysanthemate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
- Ethyl 2,2-dimethyl-3-(1-isobutenyl)cyclopropane-1-carboxylate
- ethyl chrysanthemate, mixed isomers cis and trans
- chrysanthemum monocarboxylic acid ethyl ester
- ethyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
- Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
- Ethyl Chrysanthemate (Primary)
- Ethyl chrysanthemate
- Chrysanthemic acid ethyl ester
- Primary ethyl chrysanthemate
- Ethyl chrysanthemat
- Chrysanthemylmonocarboxylic Acid Ethyl Ester
- Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylate
- Ethyl chrysanthemumate
- ethyl (+/-)-cis,trans-chrysanthemate
- ethyl 3,3-dimethyl-2-(2-methyl-1-propenyl)-1-cyclopropanecarboxylate
- ethyl 3,3-dimethyl-2-(2-metyl-1-propenyl)cyclopropanecarboxylate
- Ethyl chrisanthemate
- Ethyl ChrsantheMuMate
- ETHYL CHRY
- ethyl cis,trans-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
- 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylic Acid Ethyl Ester
- Ethylchrysanthemate
- chrysanthemic acid, ethyl ester
- CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)-, ETHYL ESTER
- Ethyl 2,2-dimethyl-3-
- Chrysanthemummonocarboxylic acid, ethyl ester (6CI)
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, ethyl ester (9CI)
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ethyl ester (8CI)
- Chrysanthemumic acid ethyl ester
- NSC 10819
- MDL： MFCD00001304
- Inchi： 1S/C12H20O2/c1-6-14-11(13)10-9(7-8(2)3)12(10,4)5/h7,9-10H,6H2,1-5H3
- InChI Key： VIMXTGUGWLAOFZ-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)(C)C1/C=C(\C)/C)OCC
- BRN： 2045740

Computed Properties

Exact Mass: 196.14600
Monoisotopic Mass: 196.14633
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26.3
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Colorless or yellowish transparent liquid.
Density: 0.906 g/mL at 25 °C(lit.)
Melting Point: 0
Boiling Point: 112 °C/10 mmHg(lit.)
Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
Refractive Index: n20/D 1.461(lit.)
PSA: 26.30000
LogP: 2.78790
Solubility: Insoluble in water, soluble in ethanol, methanol, acetone, benzene, toluene and other organic solvents.

Ethyl chrysanthemate Security Information

Prompt：warning
Hazard Statement： H227-H303
Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
WGK Germany：2
Hazard Category Code： S24/25:Prevent skin and eye contact.
Safety Instruction： S24/25
RTECS：GZ1727000
Storage Condition：2-8°C
TSCA：Yes

Ethyl chrysanthemate Customs Data

HS CODE：2916209090
Customs Data：

China Customs Code:
2916209090

Overview:

2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl chrysanthemate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E103553-25g	Ethyl chrysanthemate	97-41-6	95%	25g	¥184.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E103553-500g	Ethyl chrysanthemate	97-41-6	95%	500g	¥2471.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E103553-100g	Ethyl chrysanthemate	97-41-6	95%	100g	¥555.90	2023-09-03
S e l l e c k ZHONG GUO	S5349-25ul	Ethyl chrysanthemumate	97-41-6	98%	25ul	¥795.3	2023-09-15
Chemenu	CM203586-500g	Ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate	97-41-6	95%	500g	$216	2021-08-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016706-100g	Ethyl chrysanthemate	97-41-6	95%	100g	￥1032	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016706-25g	Ethyl chrysanthemate	97-41-6	95%	25g	￥374	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016706-500g	Ethyl chrysanthemate	97-41-6	95%	500g	￥2858	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E808759-100g	Ethyl chrysanthemate	97-41-6	95%	100g	297.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-DH038-5g	Ethyl chrysanthemate	97-41-6	98%	5g	60.0CNY	2021-08-06

Ethyl chrysanthemate Production Method

Production Method 1

764-13-6

98684-92-5

97-41-6

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; pH 3.5 - 4.5
1.2 Reagents: Sodium nitrite Solvents: 1,2-Dichloroethane ; 4.5 h, 10 - 15 °C; 45 min, 10 - 15 °C
1.3 Catalysts: Cuprous chloride , Copper(II) tetrafluoroborate ; 11 h, 90 - 95 °C; 45 min, 90 - 95 °C

Reference

: Preparation method of ethyl chrysanthemate using glacial acetic acid

, China, , ,

Production Method 2

764-13-6

623-33-6

97-41-6

Reaction Conditions

1.1 Reagents: Sodium nitrite Solvents: Acetic acid , Dimethyl carbonate , Water ; 4 - 5 h, pH 3.5 - 4.5, 20 - 25 °C; 60 min, 20 - 25 °C
1.2 Reagents: Cuprous chloride ; rt → 95 °C; 10 - 12 h, 90 - 95 °C; 90 min, 90 - 95 °C

Reference

: Method for preparation of ethyl chrysanthemate

, China, , ,

Production Method 3

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Aqua[N-[[2-(hydroxy-κO)phenyl]methylene]glycinato(2-)-κN,κO]copper

Reference

: Catalytic role of copper compounds in the synthesis of chrysanthemate

Li, Zhengning; Chen, Huilin; Yu, Zhenyuan; Guo, Hefu, Fenzi Cuihua, 1992, 6(4), 286-90

Production Method 4

2158-64-7

97-41-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide

Reference

: Synthesis of trans-chrysanthemic acid from levulinic acid

Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1014-19

Production Method 5

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Copper(II) triflate , Oxazole, 2,2′-methylenebis[4,5-dihydro-4,5,5-triphenyl-, (4R,4′R)- Solvents: Butyl chloride

Reference

: Copper complexes of optically active bisoxazolines as enantioselective catalysts in cyclopropanation reactions

, European Patent Organization, , ,

Production Method 6

53434-70-1

97-41-6

Reaction Conditions

1.1 Reagents: Caronic acid Solvents: Benzene

Reference

: Synthesis of trans-chrysanthemic acid from dimethylacrolein and of trans-norchrysanthemic acid from crotonaldehyde

Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1007-14

Production Method 7

638-10-8

77600-82-9

97-41-6

Reaction Conditions

1.1 Reagents: Tetramethylammonium iodide , Sodium hydroxide Solvents: Dimethylformamide

Reference

: Reaction of allyl nonafluorobutyl sulfones with Michael acceptors. Synthesis of chrysanthemic acid derivatives

Hanack, Michael; Auchter, Anneliese; Wunde, Christian; Stoll, Theodor, Liebigs Annalen der Chemie, 1989, (9), 853-8

Production Method 8

84524-95-8

97-41-6

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium chloride

Reference

: Phase-transfer catalyzed synthesis of cyclopropanecarboxylic acid esters

Lantzsch, Reinhard, Synthesis, 1982, (11), 955-6

Production Method 9

97-41-6

Reaction Conditions

Reference

: Cyclopropanecarboxylic acid salts and their application

, Hungary, , ,

Production Method 10

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Hydrazine, phenyl- , Cupric acetate , α-[(1R)-1-[[(2-Hydroxyphenyl)methylene]amino]ethyl]-2-methoxy-α-(2-methoxyphenyl… ; 2 h, 80 °C; 1 h, 25 °C

Reference

: Method for producing optically active chrysanthemic acid

, European Patent Organization, , ,

Production Method 11

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Zirconium, dodecakis(benzoato)dodecahydroxyoctakis(iodocopper)octakis[[1,1′,1′′-… (demetallated; post-treated with [Cu(CH3CN)]BF4) Solvents: Dichloromethane ; 5 h, rt; 9 h, rt

Reference

: Reversible Metalation and Catalysis with a Scorpionate-like Metallo-ligand in a Metal-Organic Framework

Sun, Chenyue; Skorupskii, Grigorii; Dou, Jin-Hu ; Wright, Ashley M. ; Dinca, Mircea, Journal of the American Chemical Society, 2018, 140(50), 17394-17398

Production Method 12

764-13-6

623-33-6

97-41-6

Reaction Conditions

1.1 Reagents: Sodium acetate , Sodium nitrite Solvents: Acetic acid , Dichloromethane , Water ; 2 min, 15 °C
1.2 Reagents: Hydrazine, phenyl- , 2,6-Di-tert-butyl-4-methylphenol , Sodium stearate ; 2 min, 97 °C

Reference

: Method for synthesis of ethyl chrysanthemate via diazotization and cyclization in microreactor

, China, , ,

Production Method 13

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Dirhodium tetraacetate Solvents: Dichloromethane ; 30 min, rt
1.2 Solvents: Dichloromethane ; rt; 24 h, rt

Reference

: Bottom-Up Synthesis of Acrylic and Styrylic RhII Carboxylate Polymer Beads: Solid-Supported Analogs of Rh2(OAc)4

Levchenko, Vladimir; Sundsli, Bard; Oien-Odegaard, Sigurd; Tilset, Mats; Hansen, Finn K.; et al, European Journal of Organic Chemistry, 2018, 2018(44), 6150-6157

Production Method 14

764-13-6

623-33-6

97-41-6

Reaction Conditions

1.1 Catalysts: (SP-5-12)-Iodo[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-κN21,κN22,κN23,κN24… Solvents: Dichloromethane , Water
1.2 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water

Reference

: 5,10,15,20-Tetraphenylporphyrinatorhodium(III) Iodide Catalyzed Cyclopropanation Reactions of Alkenes Using Glycine Ester Hydrochloride

Barrett, Anthony G. M.; Braddock, D. Christopher; Lenoir, Isabelle; Tone, Hitoshi, Journal of Organic Chemistry, 2001, 66(24), 8260-8263

Production Method 15

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: 2,3-Dimethyl-2-butene Solvents: 1,2-Dichloroethane

Reference

: Method for preparation of rel-(1R,3R)-3-(2-chloro-3,3,3-trifluoro-1-propen-1-yl)-2,2-dimethylcyclopropanecarboxylic acid

, China, , ,

Production Method 16

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: Glucose Catalysts: Cytochrome P 450BM-3 precursor [268-alanine, 400-serine] (Bacillus megaterium st… Solvents: Methanol , Water ; pH 8, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: In vivo and in vitro olefin cyclopropanation catalyzed by engineered and chimeric heme enzymes

, World Intellectual Property Organization, , ,

Production Method 17

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Copper, [hydrotris[3-(2,4,6-trimethylphenyl)-1H-pyrazolato-κN1]borato(1-)-κN2,κN…

Reference

: {Hydrotris(3-(2,4,6-trimethylphenyl))pyrazolylborate}copper, TpMsCu

Perez, Pedro J.; Diaz-Requejo, M. Mar, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 18

97-41-6

Reaction Conditions

Reference

: Preparation of alkyl chrysanthemate

, China, , ,

Production Method 19

97-41-6

Reaction Conditions

Reference

: Alkyl cyclopropanecarboxylates

, Hungary, , ,

Production Method 20

97-41-6

Reaction Conditions

Reference

: 3-Alkene-1-yl-2,2-dimethylcyclopropanecarboxylic acid 4-fluoro-3-phenoxybenzylesters and their use in pesticides

, European Patent Organization, , ,

Ethyl chrysanthemate Raw materials

Ethyl chrysanthemate Preparation Products

Ethyl chrysanthemate (97-41-6)

Ethyl chrysanthemate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:97-41-6)Ethyl chrysanthemate

Order Number:A845710

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:06

Price ($):292.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:97-41-6)Ethyl chrysanthemumate

Order Number:LE4817;LE18310

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:46

Price ($):discuss personally

Email:18501500038@163.com

Ethyl chrysanthemate Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153

Related Categories

97-41-6 (Ethyl chrysanthemate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:97-41-6)Ethyl chrysanthemate

Purity:99%

Quantity:500g

Price ($):292.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:97-41-6)Ethyl chrysanthemumate

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 97-41-6 (Ethyl chrysanthemate)

Ethyl chrysanthemate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl chrysanthemate Security Information

Ethyl chrysanthemate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Ethyl chrysanthemate Pricemore >>

Ethyl chrysanthemate Production Method

Production Method 1

Production Method 2

Production Method 3

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Production Method 11

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Production Method 20

Ethyl chrysanthemate Raw materials

Ethyl chrysanthemate Preparation Products

Ethyl chrysanthemate Suppliers

Ethyl chrysanthemate Related Literature

Related Categories

97-41-6 (Ethyl chrysanthemate) Related Products